(2S)-N-{4-[(1-methyl-1H-imidazol-2-yl)methoxy]phenyl}-1-(prop-2-yn-1-yl)pyrrolidine-2-carboxamide

• IUPAC Name: (2S)-N-[4-[(1-methylimidazol-2-yl)methoxy]phenyl]-1-prop-2-ynylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C19H22N4O2/c1-3-11-23-12-4-5-17(23)19(24)21-15-6-8-16(9-7-15)25-14-18-20-10-13-22(18)2/h1,6-10,13,17H,4-5,11-12,14H2,2H3,(H,21,24)/t17-/m0/s1
• InChI Key: CBCGEFVKMOLGJR-KRWDZBQOSA-N
• Canonical SMILES: CN1C=CN=C1COC2=CC=C(C=C2)NC(=O)C3CCCN3CC#C
• Isomeric SMILES: CN1C=CN=C1COC2=CC=C(C=C2)NC(=O)[C@@H]3CCCN3CC#C
• Molecular Formula: C19H22N4O2
• Molecular Weight: 338.4 g/mol

Description

Synthesis Analysis

The synthesis of Compound X involves several steps. Notably, a key reaction is the condensation of an aromatic aldehyde with o-phenylenediamine . In the presence of N,N-dimethylformamide/sulfur , the formation of (1H-benzo[d]imidazol-2-yl)(phenyl)methanone occurs. Alternatively, in the absence of sulfur, quinoxaline is obtained in 1,4-dioxane . This versatile method provides access to a wide range of quinoxalines and (1H-benzo[d]imidazol-2-yl)(phenyl)methanones under mild conditions.